Cas no 2228525-50-4 (methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228525-50-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5975311
• PubChem ID: 165692676
• Update Time: 2025-06-25

methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1736858
• 2228525-50-4

• Inchi： 1S/C12H20N2O2/c1-12(2,8-13)6-9-5-10(11(15)16-4)14(3)7-9/h5,7H,6,8,13H2,1-4H3
• InChI Key： OBGNFSNMIRBQBD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228525-50-4): A Comprehensive Overview

Methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2228525-50-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole carboxylate class, a structural motif that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with a carboxylate group at the 2-position and an amino group at the 3-position. The presence of a tertiary amine moiety at the 4-position, linked to a bulky 3-amino-2,2-dimethylpropyl group, contributes to the compound's unique physicochemical properties and biological interactions. This structural complexity makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in pyrrole derivatives as pharmacophores due to their ability to interact with various biological targets. Studies have demonstrated that pyrrole-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate may contribute to its potential efficacy in modulating these biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The amino group at the 3-position and the tertiary amine at the 4-position provide multiple sites for interaction with enzymes, suggesting that it may act as a substrate or inhibitor for various enzymatic targets. This characteristic is particularly relevant in the context of drug discovery, where enzyme inhibition is a common strategy for developing therapeutic agents.

Recent research has highlighted the importance of structural diversity in drug design. The unique structural features of methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate, including its bulky side chain and multiple functional groups, make it an intriguing candidate for further investigation. By exploring its interactions with biological targets, researchers may uncover new therapeutic opportunities and develop novel pharmacological agents.

The synthesis of methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate presents both challenges and opportunities for chemists. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, may be employed to enhance the efficiency and selectivity of the synthetic process.

In addition to its potential therapeutic applications, methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate may also find utility in research settings as a tool compound. Its unique chemical structure makes it suitable for use in mechanistic studies and as a scaffold for designing analogs with modified biological activities. Such studies can provide valuable insights into the structure-activity relationships within the pyrrole carboxylate class.

The pharmacokinetic properties of methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies are necessary to evaluate these properties and ensure that the compound behaves favorably in terms of bioavailability and toxicity.

In conclusion, methyl 4-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228525-50-4) is a structurally complex compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique molecular features make it an attractive candidate for further exploration in drug discovery and development. By investigating its biological activities and pharmacokinetic properties, researchers can uncover new therapeutic opportunities and advance our understanding of pyrrole-based pharmacophores.